Cas no 132939-08-3 (2-hydroxy-3-(2-methoxyphenyl)benzaldehyde)

• Product Name: 2-hydroxy-3-(2-methoxyphenyl)benzaldehyde
• CAS No: 132939-08-3
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• MDL: MFCD18314649
• CID: 1236562
• PubChem ID: 21582051
• Update Time: 2025-04-20

2-hydroxy-3-(2-methoxyphenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-(2-methoxyphenyl)benzaldehyde
• 2-FORMYL-6-(2-METHOXYPHENYL)PHENOL
• 2-hydroxy-2'-methoxy-[1,1'-bipheny1]-3-carboxaldehyde
• 2-Hydroxy-2'-methoxy-&lt
• 1,1'-biphenyl&gt
• -3-carboxaldehyde
• 2-hydroxy-2'-methoxy-biphenyl-3-carbaldehyde
• 2-FORMYL-6-(2-METHOXYPHENYL)PHENOL; 2-hydroxy-2'-methoxy-[1,1'-bipheny1]-3-carboxaldehyde; 2-Hydroxy-2'-methoxy-< 1,1'-biphenyl> -3-carboxaldehyde; 2-hydroxy-2'-methoxy-biphenyl-3-carbaldehyde;
• 2-Hydroxy-2'-methoxy[1,1'-biphenyl]-3-carbaldehyde
• 132939-08-3
• 2-Hydroxy-2'-methoxy-[1,1'-biphenyl]-3-carbaldehyde
• DTXSID70616091
• [1,1'-Biphenyl]-3-carboxaldehyde, 2-hydroxy-2'-methoxy-
• MFCD18314649
• 2-Formyl-6-(2-methoxyphenyl)phenol, 95%
• SCHEMBL12961731

• MDL： MFCD18314649
• Inchi： 1S/C14H12O3/c1-17-13-8-3-2-6-11(13)12-7-4-5-10(9-15)14(12)16/h2-9,16H,1H3
• InChI Key： XTQQJTMOLNDCGM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1C=CC=C(C=O)C=1O

Computed Properties

• Exact Mass: 228.078644241g/mol
• Monoisotopic Mass: 228.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives